Reversible occlusion of CO in Cs-impregnated X and Y zeolites
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A803829E
Abstract
Cs2O in the supercages of Cs-impregnated X and Y zeolites attacks the siliceous portions of the lattice (siloxane bridges), with formation of (Si–O–Cs+)2 groups which allow the occlusion (reversible at high temperature) of CO in the sodalite units, as indicated by the formation of an IR band at 2150 cm–1.
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